2-Chloro-5-iodo-1,3-thiazole

• IUPAC Name: 2-chloro-5-iodo-1,3-thiazole
• InChI: InChI=1S/C3HClINS/c4-3-6-1-2(5)7-3/h1H
• InChI Key: JNQVWASZANLMNO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)Cl)I
• Molecular Formula: C3HClINS
• Molecular Weight: 245.47 g/mol

Description

2-Chloro-5-iodo-1,3-thiazole is a derivative of thiazole, a five-membered heterocyclic compound that contains both sulfur and nitrogen. Thiazole itself is a pale yellow liquid with a pyridine-like odor. The thiazole ring is notable as a component of the vitamin thiamine (B1). Thiazoles are important heterocycles in the world of chemistry due to their aromatic properties and many reactive positions where various reactions may take place.

Synthesis Analysis

The synthesis of thiazoles involves the treatment of certain compounds with phosphorus pentasulfide and triethylamine in chloroform. This process yields 5-arylthiazoles. The 5-aryl-1,3-thiazole core can be successfully functionalized at the 2-position to yield a large array of 5-aryl-2-arylsulfonyl-1,3-thiazoles. Other methods involve the use of copper-catalyzed condensation of oximes, anhydrides, and potassium thiocyanate.

Molecular Structure Analysis

Thiazoles are planar, characterized by significant pi-electron delocalization, and have some degree of aromaticity. The calculated pi-electron density marks C5 as the primary site for electrophilic substitution, and C2-H as susceptible to deprotonation.

Chemical Reactions Analysis

Thiazoles undergo various chemical reactions, including donor-acceptor, nucleophilic, and oxidation reactions. They can also undergo reactions with hydrazonoyl halides.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It has a boiling point of 116–118°C and specific gravity 1.2.

Future Directions

Thiazoles have been gaining considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities. Thus, the future directions of 2-Chloro-5-iodo-1,3-thiazole could involve further exploration of these properties and potential applications.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to interact with a variety of biological targets, including enzymes and receptors . For instance, some thiazole compounds have been shown to interact with topoisomerase II, a crucial enzyme involved in DNA replication .

Mode of Action

For example, some thiazole derivatives bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole compounds can activate or inhibit various biochemical pathways and enzymes, or stimulate or block receptors in biological systems .

Result of Action

Thiazole compounds are known for their diverse biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects .